Cas no 1247145-07-8 (1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine)

• Product Name: 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine
• CAS No: 1247145-07-8
• MF: C₉H₁₆N₄O₂S
• MW: 244.313940048218
• CID: 4580371
• Update Time: 2025-06-20

1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine
• 3-Piperidinemethanamine, 1-(1H-pyrazol-4-ylsulfonyl)-
• 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine
• [1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine ISO 9001：2015 REACH

• Inchi： 1S/C9H16N4O2S/c10-4-8-2-1-3-13(7-8)16(14,15)9-5-11-12-6-9/h5-6,8H,1-4,7,10H2,(H,11,12)
• InChI Key： RNVWMRVLHKJUDZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CNN=C2)(=O)=O)CCCC(CN)C1

1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine

1-[1-(1H-Pyrazole-4-sulfonyl)piperidin-3-yl]methanamine: A Comprehensive Overview

1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine (CAS No. 1247145-07-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of piperidine and pyrazole, two important heterocyclic scaffolds with a wide range of biological activities.

The pyrazole ring, in particular, is known for its anti-inflammatory, analgesic, and antipyretic properties. When combined with the piperidine scaffold, which is a common structural motif in many pharmaceuticals, the resulting compound exhibits enhanced pharmacological properties. The sulfonyl group attached to the pyrazole ring further modulates the compound's reactivity and biological activity, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that the compound can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. These findings suggest that the compound may have potential as a novel therapeutic agent for chronic pain conditions.

The pharmacokinetic profile of 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine has also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. This is an important consideration for drug development, as it simplifies the formulation and dosing regimens for patients.

From a chemical synthesis perspective, 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine can be synthesized through a multi-step process involving the reaction of piperidine with pyrazole sulfonyl chloride. The synthesis route has been optimized to achieve high yields and purity, which is crucial for large-scale production and pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have shown that 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine has a favorable safety profile. However, further research is needed to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate the safety and efficacy of the compound in human subjects.

The potential applications of 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine extend beyond neurodegenerative diseases and pain management. Ongoing research is exploring its use in other therapeutic areas such as cancer treatment and cardiovascular diseases. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug development.

In conclusion, 1-[1-(1H-pyrazole-4-sulfonyl)piperidin-3-yl]methanamine (CAS No. 1247145-07-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.